Cas no 1481485-12-4 (5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester
• CAS No: 1481485-12-4
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5273665
• Update Time: 2025-06-08

5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(ethoxymethyl)-6-oxo-1,6-dihydropyrimidine-5-carboxylate
• ethyl 2-(ethoxymethyl)-6-oxo-1H-pyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester

• Inchi： 1S/C10H14N2O4/c1-3-15-6-8-11-5-7(9(13)12-8)10(14)16-4-2/h5H,3-4,6H2,1-2H3,(H,11,12,13)
• InChI Key： JZTMVFSHMNZNDH-UHFFFAOYSA-N
• SMILES： O(CC)CC1=NC=C(C(=O)OCC)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 347
• XLogP3: 0
• Topological Polar Surface Area: 77

Additional information on 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester (CAS No. 1481485-12-4)

5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1481485-12-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine derivatives, a class of heterocyclic aromatic organic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its ethyl ester functionality and the presence of a dihydro-6-oxo-pyrimidine core, make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester involve meticulous attention to detail to ensure high purity and yield. The process typically involves multi-step organic reactions, including condensation, esterification, and cyclization steps, which are optimized to minimize side reactions and maximize the formation of the desired product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity and purity of the compound.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. Pyrimidine derivatives have long been recognized for their role in various biological pathways, including DNA replication, transcription, and translation. The presence of the dihydro-6-oxo-pyrimidine moiety in 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester suggests that it may interact with enzymes or receptors involved in these processes. This has led to extensive research into its derivatives as potential therapeutic agents.

Recent studies have highlighted the importance of pyrimidine-based compounds in the development of antiviral and anticancer agents. For instance, modified pyrimidines have been shown to inhibit viral polymerases or interfere with cancer cell proliferation by targeting specific enzymes or signaling pathways. The ethyl ester group in 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester provides a versatile handle for further functionalization, allowing chemists to explore various derivatives with enhanced biological activity. This flexibility has made it a subject of interest in medicinal chemistry research.

The pharmacological evaluation of 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester has revealed promising results in preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes. Additionally, its ability to modulate protein-protein interactions has been explored, suggesting potential applications in diseases where aberrant protein-protein interactions play a significant role.

In terms of chemical properties, 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester exhibits moderate solubility in organic solvents such as methanol and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays. Its stability under different storage conditions has also been assessed to ensure long-term viability for both research and industrial applications. The compound’s thermal stability and resistance to degradation under physiological conditions further enhance its utility as an intermediate in drug synthesis.

The role of computational chemistry in understanding the behavior of 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester cannot be overstated. Molecular modeling techniques have been employed to predict its binding affinity to target proteins and simulate its interactions at the molecular level. These computational studies provide valuable insights into how the compound might behave within a biological system and guide experimental design for further optimization.

Future directions in the research of 5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1,6-dihydro-6-oxo-, ethyl ester include exploring its derivatives as lead compounds for new drugs. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, investigating its potential role in emerging therapeutic areas such as immunotherapy and regenerative medicine could open up new avenues for application.

In conclusion,5-Pyrimidinecarboxylic acid, 2-(ethoxymethyl)-1, 6-dihydro, 6-Oxo, ethyl ester (CAS No. 1481485-12-4) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an attractive scaffold for drug development，and ongoing studies continue to uncover new possibilities for its application in treating various diseases. As research progresses，this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.